Cas no 82781-81-5 (Methyl 7-(5-acetyl-4,5-dihydro-1,2-oxazol-3-yl)heptanoate)

• Product name: Methyl 7-(5-acetyl-4,5-dihydro-1,2-oxazol-3-yl)heptanoate
• CAS No: 82781-81-5
• MF: C₁₃H₂₁NO₄
• MW: 255.31014418602
• CID: 988159
• PubChem ID: 342071

Methyl 7-(5-acetyl-4,5-dihydro-1,2-oxazol-3-yl)heptanoate Chemical and Physical Properties

Names and Identifiers

• methyl 7-(5-acetyl-4,5-dihydro-1,2-oxazol-3-yl)heptanoate
• DTXSID40321529
• NSC-377151
• 82781-81-5
• NSC377151
• Methyl 7-(5-acetyl-4,5-dihydro-1,2-oxazol-3-yl)heptanoate

• Inchi： InChI=1S/C13H21NO4/c1-10(15)12-9-11(14-18-12)7-5-3-4-6-8-13(16)17-2/h12H,3-9H2,1-2H3
• InChI Key： TVDJKXWJMVPBKJ-UHFFFAOYSA-N
• SMILES： CC(=O)C1CC(=NO1)CCCCCCC(=O)OC

Computed Properties

• Exact Mass: 255.14705815g/mol
• Monoisotopic Mass: 255.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 65Ų